2-methyl-1-phenylbenzimidazole-5-carbaldehyde

• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 2-methyl-1-phenylbenzimidazole-5-carbaldehyde
• InChI: InChI=1S/C15H12N2O/c1-11-16-14-9-12(10-18)7-8-15(14)17(11)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key: VXGMLCPAMOGFFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C3=CC=CC=C3)C=CC(=C2)C=O

Description

2-methyl-1-phenylbenzimidazole-5-carbaldehyde is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared with the analogous procedure described in example 3 using 4-Dimethoxymethyl-1-iodo-2-nitrobenzene (155 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol) as starting materials to yield the title compound as pale yellow oil (30 mg, 25% yield). 1H NMR (DMSO) δ 2.50 (s, 3 H), 7.31 (d, J=8.3 Hz, 1 H), 7.61-7.68 (m, 5 H), 7.82 (d, J=8.3 Hz, 1 H), 8.25 (s, 1 H), 10.10 (s, 1 H); 13C NMR δ 13.6, 111.4, 120.1, 124.2, 127.0, 129.8, 130.2, 132.3, 139.1, 154.7, 158.3, 192.4. HRMS (FAB): cal. for C15H13N2O [M+H+]: 237.1028; found: 237.1024.